Cas no 1212846-67-7 ((1S)-1-2-(propan-2-yl)phenylethan-1-amine)

(1S)-1-2-(propan-2-yl)phenylethan-1-amine structure
1212846-67-7 structure
Product Name:(1S)-1-2-(propan-2-yl)phenylethan-1-amine
CAS No:1212846-67-7
MF:C11H18ClN
MW:199.720322132111
MDL:MFCD16295012
CID:1030325
PubChem ID:45072360
Update Time:2023-11-24

(1S)-1-2-(propan-2-yl)phenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

    • (S)-1-(2-Isopropylphenyl)ethanamine hydrochloride
    • (1S)-1-(2-propan-2-ylphenyl)ethanamine,hydrochloride
    • (S)-1-(2-Isopropylphenyl)ethamine hydrochloride
    • (1S)-1-[2-(Propan-2-yl)phenyl]ethan-1-amine--hydrogen chloride (1/1)
    • (S)-1-(2-isopropylphenyl)ethan-1-amine hydrochloride
    • (1s)-1-[2-(methylethyl)phenyl]ethylamine hydrochloride
    • (1s)-1-(2-(methylethyl)phenyl)ethylamine hcl
    • (S)-1-(2-Isopropylphenyl)ethanaminehydrochloride
    • (S)-1-(2-ISOPROPYLPHENYL)ETHANAMINE HCL
    • AKOS015923195
    • N14721
    • DTXSID30704180
    • 1212846-67-7
    • (1S)-1-2-(propan-2-yl)phenylethan-1-amine
    • MDL： MFCD16295012
    • Inchi： 1S/C11H17N.ClH/c1-8(2)10-6-4-5-7-11(10)9(3)12;/h4-9H,12H2,1-3H3;1H/t9-;/m0./s1
    • InChI Key： WSBALAQTKKLIHN-FVGYRXGTSA-N
    • SMILES： Cl.N[C@@H](C)C1C=CC=CC=1C(C)C

Computed Properties

  • Exact Mass: 199.1127773g/mol
  • Monoisotopic Mass: 199.1127773g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 131
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26Ų

(1S)-1-2-(propan-2-yl)phenylethan-1-amine Pricemore >>

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Enamine
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 $1299.0 2023-05-26
Enamine
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Enamine
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